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Compound of Interest

Compound Name: 1-Nonadecanol

Cat. No.: B074867 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of laboratory chemicals are paramount to ensuring operational safety and

environmental stewardship. This guide provides a comprehensive, step-by-step procedure for

the proper disposal of 1-Nonadecanol, aligning with established safety protocols and

regulatory guidelines. While 1-Nonadecanol is not currently classified as a hazardous

substance under the Globally Harmonized System (GHS), it is imperative to handle its disposal

with a cautious and standardized approach, treating it as a regulated chemical waste to prevent

environmental release.[1][2][3]

Immediate Safety and Handling
Before initiating any disposal procedures, it is crucial to be outfitted with the appropriate

Personal Protective Equipment (PPE) to minimize exposure risks.
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PPE Item Specification Purpose

Gloves
Nitrile or other chemically

resistant gloves.
To prevent skin contact.[3]

Eye Protection
Safety glasses with side

shields or chemical goggles.

To protect eyes from potential

splashes.[3]

Lab Coat Standard laboratory coat.
To protect clothing and skin

from contamination.[3]

Respiratory Mask Type N95 (US) or equivalent.

Recommended to avoid

inhalation, especially if the

material is in powder form or if

dust/aerosols may be

generated.[4]

Step-by-Step Disposal Protocol
The disposal of 1-Nonadecanol must be managed in accordance with federal and local

regulations, such as those established by the Environmental Protection Agency (EPA) under

the Resource Conservation and Recovery Act (RCRA).[5][6] The following protocol outlines the

necessary steps for compliant disposal.

Step 1: Waste Identification and Segregation
Do Not Mix: Chemical wastes should be segregated and stored separately based on their

compatibility.[7] Do not mix 1-Nonadecanol waste with other waste streams, such as

halogenated solvents, acids, or bases, unless explicitly approved by your institution's

Environmental Health and Safety (EHS) department.[3][7]

Dedicated Container: Collect waste 1-Nonadecanol in a designated, chemically compatible

container. The original product container, if in good condition, is often a suitable choice.[3]

Ensure the container has a tightly sealing cap to prevent any leaks or spills.[4]

Step 2: Waste Container Labeling
Proper labeling is a critical regulatory requirement. The container must be clearly marked with a

hazardous waste tag.
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Label Contents: The label must include the words "Hazardous Waste".[5]

Full Chemical Name: Clearly write the full, common chemical name: "1-Nonadecanol".
Abbreviations, acronyms, or chemical formulas are not permissible.[5]

List All Components: If it is a mixture, every chemical component must be listed with its

approximate quantity or percentage.[5]

Essential Information: Include the date of waste generation, the place of origin (e.g.,

laboratory room number), and the name and contact number of the Principal Investigator.[5]

Hazard Pictograms: Check the appropriate hazard pictograms if applicable. Although 1-
Nonadecanol is not GHS classified, it is considered a combustible solid.

Step 3: Storage in a Satellite Accumulation Area (SAA)
Designated Area: Store the sealed and labeled waste container in a designated satellite

accumulation area within your laboratory.

Secure Location: This area should be under the control of laboratory personnel, away from

general traffic, and clearly marked.[3]

Secondary Containment: It is best practice to use secondary containment (such as a larger,

chemically resistant tub or bin) to capture any potential leaks from the primary container.[3]

Step 4: Arranging for Final Disposal
Contact EHS: Never dispose of chemical waste in the regular trash or down the sanitary

sewer.[5] Contact your institution's EHS department to schedule a pickup for the hazardous

waste.[3][5]

Documentation: Complete any required forms, such as a Hazardous Waste Information

Form, providing a full list of the chemicals for disposal.[5]

Professional Disposal: The EHS department will ensure the waste is transported and

disposed of by a licensed and approved waste disposal company, which will use methods

such as high-temperature incineration in compliance with all regulations.[3][4]
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Chemical and Regulatory Data
The following table summarizes key quantitative and classification data for 1-Nonadecanol.

Property Value Source

CAS Number 1454-84-8 [1][4]

Molecular Formula C₁₉H₄₀O [2][8]

GHS Hazard Classification Not Classified [1][2]

Storage Class 11 (Combustible Solids)

Melting Point 60-61 °C [8]

UN Proper Shipping Name

For reference only:

FLAMMABLE SOLID,

ORGANIC, N.O.S.

[1]

Transport Hazard Class For reference only: 4.1 [1]

Experimental Protocols for Disposal
Currently, there are no specific, publicly available experimental protocols for the chemical

neutralization or degradation of 1-Nonadecanol waste in a laboratory setting.[3] The standard

and required procedure is to manage it as a regulated chemical waste through your institution's

EHS program for disposal by a certified hazardous waste management company.[3] This

ensures the highest level of safety and environmental compliance.

Disposal Workflow Diagram
The diagram below illustrates the procedural flow for the proper disposal of 1-Nonadecanol,
from initial waste generation to final, compliant disposal.
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Diagram: 1-Nonadecanol Disposal Workflow

Step 1: Waste Generation
& Segregation

Collect 1-Nonadecanol waste
in a dedicated, compatible container.

Step 2: Labeling

Affix 'Hazardous Waste' tag.
Include full chemical name, date,

and PI information.

Step 3: Secure Storage

Store sealed container in a
designated Satellite Accumulation
Area with secondary containment.

Step 4: Arrange Disposal

Contact institution's EHS
office for waste pickup.

Final Disposal

Disposed of by a licensed
hazardous waste contractor.

Click to download full resolution via product page

Caption: Procedural flow for the safe and compliant disposal of 1-Nonadecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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